Cas no 119259-71-1 (2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)- (9CI))

• Product Name: 2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)- (9CI)
• CAS No: 119259-71-1
• MF: C₂₇H₄₄N₄O₇
• MW: 536.66086769104
• CID: 189140
• PubChem ID: 6444156
• Update Time: 2025-04-19

2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienamide,N-[(1S,2R)-2-hydroxy-1-[[[(3E,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]carbonyl]propyl]-,(2E,4E)- (9CI)
• (2E,4E)-N-[(2S,3R)-3-hydroxy-1-[[(3Z,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]amino]-1-oxobutan-2-yl]dodeca-2,4-dienamide
• glidobactin G
• (2E,4E)-N-[(1S,2R)-2-hydroxy-1-{[(3Z,5R,8S,10S)-10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl]carbamoyl}propyl]dodeca-2,4-dienamide
• 2,4-Dodecadienamide, N-(2-hydroxy-1-(((10-hydroxy-5-(hydroxymethyl)-2,7-dioxo-1,6-diazacyclododec-3-en-8-yl)amino)carbonyl)propyl)-, (5R-(3E,5R*,8S*(1S*(2E,4E),2R*),10S*))-
• 119259-71-1
• Antibiotic BU 2867TG
• Bu 2867TG

• Inchi： 1S/C27H44N4O7/c1-3-4-5-6-7-8-9-10-11-12-24(36)31-25(19(2)33)27(38)30-22-17-21(34)15-16-28-23(35)14-13-20(18-32)29-26(22)37/h9-14,19-22,25,32-34H,3-8,15-18H2,1-2H3,(H,28,35)(H,29,37)(H,30,38)(H,31,36)/b10-9+,12-11+,14-13-/t19-,20-,21+,22+,25+/m1/s1
• InChI Key： IHONJNBUCZLUOS-FIGNABQDSA-N
• SMILES： O[C@H]1CCNC(C=C[C@H](CO)NC([C@H](C1)NC([C@H]([C@@H](C)O)NC(/C=C/C=C/CCCCCCC)=O)=O)=O)=O |c:6|

Computed Properties

• Exact Mass: 536.32122
• Monoisotopic Mass: 536.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177
• XLogP3: 2.1

Experimental Properties

• Density: 1.2
• Boiling Point: 940.2°Cat760mmHg
• Flash Point: 522.4°C
• Refractive Index: 1.563
• PSA: 177.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dipeptides